Cas no 3441-47-2 (Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide)

Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide structure
3441-47-2 structure
Product Name:Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide
CAS No:3441-47-2
MF:C18H22IN3O2S
MW:471.355655193329
CID:1461919
PubChem ID:198825
Update Time:2025-04-20

Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide Chemical and Physical Properties

Names and Identifiers

    • (2-(p-Methylsulfonylphenyl)imidazo(1,2-a)pyrid-3-ylmethyl)trimethylammonium iodide
    • Ammonium, (2-(p-methylsulfonylphenyl)imidazo(1,2-a)pyrid-3-ylmethyl)trimethyl-, iodide
    • AC1L5643
    • LS-18689
    • trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium iodide
    • N,N,N-trimethyl{2-[4-(methylsulfonyl)phenyl]imidazo[1,2-a]pyridin-3-yl}methanaminium iodide
    • iodide
    • trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium
    • DTXSID00187986
    • 3441-47-2
    • Trimethyl-[[2-(4-methylsulfonylphenyl)imidazo[1,2-a]pyridin-3-yl]methyl]azanium;iodide
    • Inchi: 1S/C18H22N3O2S.HI/c1-21(2,3)13-16-18(19-17-7-5-6-12-20(16)17)14-8-10-15(11-9-14)24(4,22)23;/h5-12H,13H2,1-4H3;1H/q+1;/p-1
    • InChI Key: WBNUYUKQTHSHGP-UHFFFAOYSA-M
    • SMILES: [I-].S(C)(C1C=CC(=CC=1)C1=C(C[N+](C)(C)C)N2C=CC=CC2=N1)(=O)=O

Computed Properties

  • Exact Mass: 448.8752
  • Monoisotopic Mass: 471.04775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 529
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.8Ų

Experimental Properties

  • PSA: 51.44
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.